Cas no 70682-31-4 (N-(benzo[pqr]tetraphen-6-ylmethyl)-N,N-diethylethanaminium chloride)

• Product Name: N-(benzo[pqr]tetraphen-6-ylmethyl)-N,N-diethylethanaminium chloride
• CAS No: 70682-31-4
• MF: C₂₇H₂₈ClN
• MW: 401.97092628479
• CID: 1746090
• PubChem ID: 188099
• Update Time: 2025-04-21

N-(benzo[pqr]tetraphen-6-ylmethyl)-N,N-diethylethanaminium chloride Chemical and Physical Properties

Names and Identifiers

• N-(benzo[pqr]tetraphen-6-ylmethyl)-N,N-diethylethanaminium chloride
• Benzo(a)pyrene-6-methanaminium, N,N,N-triethyl-, chloride
• 70682-31-4
• N-[(Benzo[pqr]tetraphen-6-yl)methyl]-N,N-diethylethanaminium chloride
• DTXSID30990920

• Inchi： 1S/C27H28N.ClH/c1-4-28(5-2,6-3)18-25-22-13-8-7-12-21(22)23-16-14-19-10-9-11-20-15-17-24(25)27(23)26(19)20;/h7-17H,4-6,18H2,1-3H3;1H/q+1;/p-1
• InChI Key： CMXABWKPPMVEDB-UHFFFAOYSA-M
• SMILES： [Cl-].[N+](CC)(CC)(CC)CC1C2C=CC=CC=2C2C=CC3=CC=CC4C=CC=1C=2C=43

Computed Properties

• Exact Mass: 372.972
• Monoisotopic Mass: 401.1910276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0